4-methylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-methylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H19N3O2S/c1-26-17-10-8-14(9-11-17)18(24)21-20-23-22-19(25-20)16-7-6-13-4-2-3-5-15(13)12-16/h6-12H,2-5H2,1H3,(H,21,23,24)
• InChI Key: ZYKLROTUAQGSDM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol
• CAS No.: 896027-34-2

Description

4-methylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Biological Properties

• Crystal Structure and Biological Studies : Research on derivatives of 1,3,4-oxadiazole-2-thiones, related to the compound , reveals their crystal structures and intermolecular hydrogen bonds. These compounds, including similar structures, have shown promising antibacterial and antioxidant activities, particularly against Staphylococcus aureus (Karanth et al., 2019).

Anticancer Applications

• Synthesis for Anticancer Evaluation : A study on the synthesis of similar 1,3,4-oxadiazole derivatives highlights their potential as anticancer agents. These compounds underwent in vitro evaluation against various cancer cell lines, showing significant activity, especially against breast cancer (Salahuddin et al., 2014).
• Anticancer Efficacy of Related Compounds : Another study on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-1,3-thiazol-2-yl}phenyl)benzamides showed moderate to excellent anticancer activities in comparison to etoposide, a reference drug. This indicates the potential for related structures in cancer treatment (Ravinaik et al., 2021).

Antimicrobial Properties

• Antimicrobial Screening : Thiazole based 1,3,4-oxadiazoles heterocycles, structurally similar to the compound in focus, have been synthesized and screened for antimicrobial activities. Some of these compounds have shown substantial antibacterial and antifungal activities, suggesting the potential for related compounds in antimicrobial applications (Desai et al., 2016).

Other Applications

• Physical and Chemical Properties : The synthesis of novel 1,3,4-oxadiazole derivatives, similar in structure, has been documented, exploring their physical and chemical properties. These properties are crucial for understanding the potential applications of these compounds in various scientific and industrial contexts (Alrazzak, 2018).

Mechanism of Action

Target of Action

The primary target of TCMDC-142857, also known as GSK976468A, F2555-0346, 4-(methylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide, or 4-methylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide, is PfCLK3 . PfCLK3 is a kinase that plays a critical role in the regulation of malarial parasite RNA splicing and is essential for the survival of blood stage Plasmodium falciparum .

Mode of Action

TCMDC-142857 interacts with PfCLK3, inhibiting its function . This inhibition disrupts the normal RNA splicing process in the malarial parasite, which is crucial for its survival .

Biochemical Pathways

The inhibition of PfCLK3 by TCMDC-142857 affects the RNA splicing pathway in the malarial parasite . This disruption in the RNA splicing process leads to downstream effects that include impaired protein synthesis and ultimately, the death of the parasite .

Result of Action

The molecular and cellular effects of TCMDC-142857’s action result in the death of the malarial parasite . By inhibiting PfCLK3 and disrupting RNA splicing, TCMDC-142857 prevents the parasite from synthesizing necessary proteins, leading to its death .

Biochemical Analysis

Biochemical Properties

4-(methylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide interacts with the PfCLK3 enzyme, a member of the cyclin-dependent like protein kinase family . This interaction is believed to inhibit the enzyme’s activity, thereby disrupting the parasite’s RNA splicing process .

Cellular Effects

In cellular processes, 4-(methylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide has been shown to have parasiticidal activity against the blood stage of Plasmodium falciparum . This suggests that the compound may influence cell function by disrupting the parasite’s life cycle.

Molecular Mechanism

The molecular mechanism of action of 4-(methylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide involves binding interactions with the PfCLK3 enzyme . This binding is believed to inhibit the enzyme’s activity, leading to disruption of the parasite’s RNA splicing process .